Cas no 409335-81-5 (1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI))

1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI) structure
409335-81-5 structure
Product Name:1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI)
CAS No:409335-81-5
MF:C7H9NO2
MW:139.151861906052
CID:1017772
PubChem ID:45087813
Update Time:2025-04-20

1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI)
    • SCHEMBL14314260
    • 409335-81-5
    • DB-279788
    • 3-Ethyl-1-methyl-1H-pyrrole-2,5-dione
    • Inchi: 1S/C7H9NO2/c1-3-5-4-6(9)8(2)7(5)10/h4H,3H2,1-2H3
    • InChI Key: VNICJXCATREWMV-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC(N1C)=O)CC

Computed Properties

  • Exact Mass: 139.063328530g/mol
  • Monoisotopic Mass: 139.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 37.4Ų
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